
discovery and history of alpha-
hexylcinnamaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Benzylideneoctanal

Cat. No.: B7782968 Get Quote

An In-depth Technical Guide to the Discovery and History of alpha-Hexylcinnamaldehyde

Introduction
alpha-Hexylcinnamaldehyde (HCA), also known commercially as hexyl cinnamal, is a widely

utilized aromatic compound in the fragrance and flavor industries. Chemically, it is a member of

the cinnamaldehyde class, featuring a hexyl substituent at the alpha position of the carbon

chain.[1][2] Renowned for its characteristic mild, floral, and distinctly jasmine-like aroma, HCA

is a staple ingredient in a vast array of consumer products, including perfumes, cosmetics,

soaps, and detergents.[3][4] While it is found naturally in the essential oil of chamomile

(Matricaria chamomilla), the vast majority of HCA used commercially is produced synthetically

to meet global demand.[5][6][7] This guide provides a detailed overview of the history,

synthesis, properties, and applications of this significant aroma chemical.

History and Discovery
The precise date of the first synthesis of alpha-hexylcinnamaldehyde is not clearly documented

in readily available literature. However, its development can be situated within the broader

context of the expansion of the synthetic aroma chemical industry in the early-to-mid 20th

century. The fundamental chemistry for its synthesis, the Claisen-Schmidt condensation, was

first described independently by Rainer Ludwig Claisen and J. G. Schmidt in 1880 and 1881.[8]

The application of this reaction to produce various unsaturated aldehydes for industrial

purposes is highlighted by patents from that era, such as a 1936 patent from Du Pont

concerning the "Manufacture of unsaturated aldehydes".[9] By the mid-20th century, HCA was
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an established component in perfumery, valued for its substantive floral note and stability,

particularly in alkaline media like soap.[3] Today, it is one of the most common fragrance

ingredients, regulated for safe use by international bodies such as the International Fragrance

Association (IFRA).[6]
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Timeline of Key Developments

1880-1881
Claisen-Schmidt condensation reaction described.

c. 1930s
Era of industrial synthesis for related unsaturated aldehydes, indicated by patents.

Mid-20th Century
Established use as a key ingredient in perfumery and soap.

Late 20th Century
Widespread commercial use in a variety of consumer goods.

2000
Evaluated by JECFA for safety as a flavouring agent.

Present Day
Ubiquitous fragrance ingredient; regulated for allergenicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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